Cas no 124185-34-8 (2,3-Difluoro-6-trifluoromethylaniline)

• Product Name: 2,3-Difluoro-6-trifluoromethylaniline
• CAS No: 124185-34-8
• MF: C₇H₄F₅N
• MW: 197.105379104614
• MDL: MFCD07777167
• CID: 103852
• PubChem ID: 15614239
• Update Time: 2025-04-18

2,3-Difluoro-6-trifluoromethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,3-difluoro-6-(trifluoromethyl)-
• 2,3-DIFLUORO-6-(TRIFLUOROMETHYL)ANILINE
• 2,3-DIFLUORO-6-TRIFLUOROMETHYL-PHENYLAMINE
• 2,3-difluoro-6-trifluoromethylaniline
• 2-amino-3,4-difluoro-benzotrifluoride
• 2-AMINO-3,4-DIFLUOROBENZOTRIFLUORIDE
• AKOS006344019
• MFCD07777167
• FT-0643022
• SCHEMBL2749699
• CS-0443096
• DTXSID50575753
• 124185-34-8
• BS-53309
• Benzenamine, 2,3-difluoro-6-(trifluoromethyl)-
• DB-041767
• 2,3-Difluoro-6-trifluoromethylaniline

• MDL： MFCD07777167
• Inchi： 1S/C7H4F5N/c8-4-2-1-3(7(10,11)12)6(13)5(4)9/h1-2H,13H2
• InChI Key： JRUZXPMLPYDZBR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1N)F)F)(F)F

Computed Properties

• Exact Mass: 197.02600
• Monoisotopic Mass: 197.02638994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 170.9±35.0 ºC (760 Torr),
• Flash Point: 67.5±16.6 ºC,
• Refractive Index: 1.443
• Solubility: Almost insoluble (0.077 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.14700

2,3-Difluoro-6-trifluoromethylaniline Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22; R36/37/38